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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of
lyophilized Cocaine- and Amphetamine-Regulated Transcript (CART) peptide fragment (62-76).
Adherence to these protocols is crucial for maintaining peptide integrity, ensuring experimental
reproducibility, and obtaining reliable results.

Product Information

e Peptide Name: CART (62-76) (human, rat)

e Sequence: NH2-Tyr-Gly-GIn-Val-Pro-Met-Cys-Asp-Ala-Gly-Glu-GIn-Cys-Ala-Val-COOH[1]
e Molecular Formula: CeaHo9aN17023S3[2][3]

e Molecular Weight: 1570.77 g/mol [2][3]

o Appearance: Lyophilized white powder[1]

o Purity: Typically >95% as determined by HPLC|Z2]

 Biological Activity: CART(62-76) is a biologically active fragment of the full-length CART
peptide. It has been shown to inhibit food intake, induce anxiogenic-like effects, and
modulate noradrenergic and serotonergic systems in the brain.[3][4] It does not appear to
have a major effect on dopaminergic pathways.[3]
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Storage and Stability

Proper storage of lyophilized CART(62-76) is critical to prevent degradation and ensure its
long-term stability.

Data Presentation: Storage and Stability Guidelines

Condition Temperature Duration Notes

For long-term storage,
Lyophilized Peptide keep in a freezer
-20°C or colder > 2 years ]
(Unopened) away from light and

moisture.[3][5][6]

Suitable for short-term

2-8°C Up to 6 months
storage.[1]
Stable for short
periods, but
refrigeration or
Room Temperature Weeks to months freezing is
recommended for
optimal preservation.
[51[7]
Avoid repeated
freeze-thaw cycles by
Peptide in Solution preparing single-use
(Stock) 20e Afew weeks aliquots.[6][8][9] The
shelf-life in solution is
limited.[8]

¢ Important Considerations:

o Peptides containing Cysteine (Cys), Methionine (Met), and Tryptophan (Trp) are
susceptible to oxidation.[6][8] CART(62-76) contains both Cys and Met.

o Lyophilized peptides are often hygroscopic (readily absorb moisture).[9][10] To minimize
moisture absorption, allow the vial to equilibrate to room temperature in a desiccator
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before opening.[5][9]

o After weighing, it is recommended to purge the vial with an inert gas like nitrogen or argon
before resealing.[5]

Experimental Protocols

This protocol outlines the steps to properly dissolve the lyophilized peptide for experimental
use.

Materials:
 Vial of lyophilized CART(62-76) peptide

o Appropriate sterile solvent (e.qg., sterile distilled water, 20% acetonitrile/water, or a buffer of
choice)[3][4]

 Sterile, low-protein binding microtubes for aliquoting
o Sterile pipette tips

e Vortex mixer

e Microcentrifuge

Procedure:

o Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room
temperature (preferably in a desiccator) to prevent condensation.[10][11]

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.[12][13]

» Solvent Selection: The choice of solvent depends on the experimental application. A
common solvent for CART(62-76) is a solution of 20% acetonitrile in sterile water to achieve
a concentration of 1 mg/mL.[3][4] For biological assays, sterile water or a buffer like PBS (pH
7.0-7.4) may be used.[11]
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¢ Dissolution:

o

Carefully open the vial.

o Using a sterile pipette, add the calculated volume of the chosen solvent to the vial to
achieve the desired stock concentration.

o Recap the vial and gently vortex or swirl to dissolve the peptide completely.[10][12] Avoid
vigorous shaking, as this can cause aggregation.[10][13]

o Visually inspect the solution to ensure it is clear and free of particulates.[14] If solubility is
an issue, sonication may be helpful.[6]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
reconstituted peptide solution into single-use, sterile, low-protein binding microtubes.[6][8]

o Label the aliquots clearly with the peptide name, concentration, and date of reconstitution.

o Store the aliquots at -20°C for short-term storage (a few weeks).[9] For longer-term
storage of solutions, -80°C is preferable, although not always necessary.

This is a generalized protocol based on published studies. The exact dosage and
administration route will depend on the specific experimental design.

Materials:

Reconstituted CART(62-76) peptide solution

Sterile saline or artificial cerebrospinal fluid (aCSF) for dilution

Appropriate syringes and needles for the chosen administration route (e.g., intravenous,

intraperitoneal, intracerebroventricular)

Anesthetized or restrained animal model (e.g., rat)

Procedure:
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 Dilution: On the day of the experiment, thaw a single-use aliquot of the CART(62-76) stock
solution. Dilute the peptide to the final desired concentration using sterile saline or aCSF.

o Dosage Calculation: Dosages in published studies vary. For example, intrathecal
administration in rats has been performed at doses of 3-10 nmol/rat.[15][16] Intravenous
administration has been documented at 30 ug/kg.[17] The optimal dose must be determined
empirically for each experimental model.

o Administration: Administer the prepared CART(62-76) solution to the animal via the chosen
route. Ensure proper technique to minimize stress and injury to the animal.

o Observation: Following administration, monitor the animal for the desired biological response
(e.g., changes in food intake, locomotor activity, nociceptive thresholds) over the
predetermined time course of the experiment.[16][18][19]

Visualizations
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Experimental Workflow for Lyophilized CART(62-76) Peptide
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Caption: Workflow for handling lyophilized CART(62-76) from storage to experimental use.
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While a specific receptor for CART peptides has not been definitively identified, studies suggest
they can activate G-protein coupled receptor (GPCR) signaling pathways.[20][21]
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Caption: Putative signaling pathways activated by CART peptides via a Gi/o-coupled GPCR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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